Cas no 33522-03-1 (Cyclopentyl isothiocyanate)

Cyclopentyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentyl isothiocyanate
- isothiocyanatocyclopentane
- cyclopentanisothiocyanate
- cyclopentylamine isothiocyanate
- Cyclopentylisothiocyanat
- isothiocyanato-cyclopentane
- PS-10317
- EN300-43742
- SCHEMBL710256
- FT-0624268
- A821814
- 33522-03-1
- Cyclopentyl isothiocyanate, AldrichCPR
- AKOS000211795
- DTXSID20187160
- A934108
- J-019232
- Cyclopentane, isothiocyanato-
- Isothiocyanatocyclopentane #
- MFCD00040877
- STL377981
- BBL027955
- G77553
- DTXCID30109651
- DB-068846
-
- MDL: MFCD00040877
- Inchi: InChI=1S/C6H9NS/c8-5-7-6-3-1-2-4-6/h6H,1-4H2
- InChI Key: PJOODZCPFADLCI-UHFFFAOYSA-N
- SMILES: C1CCC(C1)N=C=S
- BRN: 2715701
Computed Properties
- Exact Mass: 127.04600
- Monoisotopic Mass: 127.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4Ų
- Surface Charge: 0
- XLogP3: 2.8
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Colorless or yellow liquid with pungent smell
- Density: 1.03
- Boiling Point: 94 °C
- Flash Point: 75-76°C/10mm
- Refractive Index: 1.5230
- Water Partition Coefficient: Soluble in ethanol, acetone and hydrolyzes with water.
- PSA: 44.45000
- LogP: 2.03180
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
Cyclopentyl isothiocyanate Security Information
-
Symbol:
- Hazard Statement: H331,H302,H312,H314,H318
-
Warning Statement:
P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A - Hazardous Material transportation number:2810
- Hazard Category Code: 23/24/25-36/37/38-52/53-34-25-20/21
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Packing Group:III
- PackingGroup:III
- Risk Phrases:R20/21/22; R36/37/38
- HazardClass:8
- Safety Term:8
Cyclopentyl isothiocyanate Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Cyclopentyl isothiocyanate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB226800-1 g |
Cyclopentyl isothiocyanate, 95%; . |
33522-03-1 | 95% | 1 g |
€70.90 | 2023-07-20 | |
TRC | C993125-500mg |
Cyclopentyl isothiocyanate |
33522-03-1 | 500mg |
$ 65.00 | 2022-06-06 | ||
Enamine | EN300-43742-0.05g |
isothiocyanatocyclopentane |
33522-03-1 | 95% | 0.05g |
$19.0 | 2023-02-10 | |
Fluorochem | 002537-10g |
Cyclopentyl isothiocyanate |
33522-03-1 | 98% | 10g |
£119.00 | 2022-03-01 | |
Fluorochem | 002537-25g |
Cyclopentyl isothiocyanate |
33522-03-1 | 98% | 25g |
£238.00 | 2022-03-01 | |
eNovation Chemicals LLC | D146167-1g |
CYCLOPENTYLISOTHIOCYANATE |
33522-03-1 | 97% | 1g |
$170 | 2024-05-23 | |
Chemenu | CM344675-100g |
Cyclopentyl isothiocyanate |
33522-03-1 | 95%+ | 100g |
$829 | 2023-01-19 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X59225-25g |
Isothiocyanatocyclopentane |
33522-03-1 | 25g |
¥2228.0 | 2021-09-07 | ||
eNovation Chemicals LLC | Y1290774-5g |
CYCLOPENTYL ISOTHIOCYANATE |
33522-03-1 | 98% | 5g |
$145 | 2024-06-07 | |
Enamine | EN300-43742-1.0g |
isothiocyanatocyclopentane |
33522-03-1 | 95% | 1.0g |
$26.0 | 2023-02-10 |
Cyclopentyl isothiocyanate Related Literature
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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4. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
Additional information on Cyclopentyl isothiocyanate
Comprehensive Guide to Cyclopentyl isothiocyanate (CAS No. 33522-03-1): Properties, Applications, and Industry Insights
Cyclopentyl isothiocyanate (CAS No. 33522-03-1) is a specialized organic compound gaining attention in pharmaceutical, agrochemical, and flavor/fragrance industries. This isothiocyanate derivative features a cyclopentyl group bonded to an N=C=S functional group, offering unique reactivity for synthetic applications. With growing interest in heterocyclic compounds and bioactive molecules, researchers are increasingly exploring its potential in drug discovery and material science.
The compound's molecular structure (C6H9NS) provides excellent solubility in organic solvents while maintaining stability under standard conditions. Recent studies highlight its role as a versatile building block in organic synthesis, particularly for creating cyclopentane-containing compounds with potential biological activity. The isothiocyanate group serves as an effective electrophile in nucleophilic addition reactions, making it valuable for constructing complex molecular architectures.
In pharmaceutical research, Cyclopentyl isothiocyanate has shown promise as a precursor for kinase inhibitors and anti-inflammatory agents. Its structural motif appears in several drug candidates targeting metabolic disorders and neurological conditions. The compound's structure-activity relationship (SAR) profile makes it particularly interesting for medicinal chemists exploring new therapeutic approaches.
The agrochemical sector utilizes this compound in developing novel pesticides and plant growth regulators. Its mode of action involves interference with essential enzymatic processes in target organisms, while maintaining favorable environmental profiles. Recent patents demonstrate its incorporation into next-generation crop protection formulations with improved efficacy and reduced ecological impact.
From a commercial perspective, 33522-03-1 has seen steady demand growth due to expanding applications in specialty chemicals and fine chemical synthesis. Manufacturers are optimizing production processes to meet the increasing requirements from research institutions and industrial users. Quality specifications typically emphasize high purity (>98%) and consistent chemical stability for reliable performance in sensitive applications.
Analytical characterization of Cyclopentyl isothiocyanate typically involves GC-MS, HPLC, and NMR spectroscopy techniques. The compound exhibits characteristic infrared absorption bands for the isothiocyanate functionality near 2100 cm-1, providing a reliable identification marker. Proper storage recommendations include protection from moisture and oxidation under inert atmosphere conditions.
Emerging research explores the compound's potential in material science applications, particularly as a modifier for polymer surfaces and a precursor for functional materials. Its ability to form stable thiourea derivatives through reaction with amines offers interesting possibilities for creating advanced materials with tailored properties.
Safety considerations for handling Cyclopentyl isothiocyanate follow standard laboratory protocols for reactive organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during use. The compound's structure-toxicity relationships continue to be investigated as part of comprehensive safety assessments.
Market analysts project continued growth for specialty isothiocyanates, driven by pharmaceutical innovation and agricultural advancements. The unique properties of Cyclopentyl isothiocyanate position it as a valuable intermediate in these expanding sectors. Ongoing research into its chemical reactivity and biological interactions may reveal additional applications in coming years.
For synthetic chemists, the compound offers distinct advantages in stereoselective synthesis and molecular diversification. Recent publications demonstrate its utility in constructing complex natural product analogs and pharmacologically active scaffolds. The cyclopentyl ring contributes desirable conformational properties to resulting molecules, influencing their biological activity and metabolic stability.
Quality control protocols for 33522-03-1 emphasize rigorous testing for impurities and degradation products. Advanced analytical techniques including chiral HPLC and mass spectrometry ensure product consistency for critical applications. Storage stability studies indicate proper handling can maintain product integrity for extended periods.
Environmental fate studies suggest Cyclopentyl isothiocyanate undergoes relatively rapid degradation under environmental conditions, contributing to its favorable profile for industrial use. Research into its biodegradation pathways and ecotoxicological effects supports responsible handling and disposal practices throughout its lifecycle.
The compound's commercial availability has expanded significantly in recent years, with multiple suppliers offering research-grade quantities and bulk industrial supplies. Pricing trends reflect the growing recognition of its value in specialized chemical synthesis, while production scale-up continues to improve cost efficiency for large-volume users.
Future research directions for Cyclopentyl isothiocyanate may explore its potential in catalysis and nanomaterial functionalization. The unique electronic properties of the isothiocyanate group could enable novel applications in these cutting-edge fields. Continued investigation of its structure-property relationships will likely reveal additional uses across chemical industries.
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